1-(5-methyl-1H-indol-3-yl)propan-2-ol

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-(5-methyl-1H-indol-3-yl)propan-2-ol
• InChI: InChI=1S/C12H15NO/c1-8-3-4-12-11(5-8)10(7-13-12)6-9(2)14/h3-5,7,9,13-14H,6H2,1-2H3
• InChI Key: UKSMHIFLWPJCED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2CC(C)O

Description

1-(5-methyl-1H-indol-3-yl)propan-2-ol is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The aldol product 47 (10 mmol) was dissolved in absolute THF (20 ml) under an Ar atmosphere. BH3xTHF (30 ml, 1 M solution, 30 mmol) was then added to the mixture, while cooling with a water bath, and the mixture was stirred at room temperature for 15 hours. The course of the reaction was monitored by TLC. When the reaction had ended, the reaction solution was added to a mixture of ethyl acetate (50 ml) and H2O (50 ml). After separation of the phases, the aqueous phase was extracted twice with 30 ml portions of ethyl acetate. The combined organic phases were dried over Na2SO4 and concentrated in vacuo. The residue was filtered over silica gel with ethyl acetate. The crude product obtained after removal of the solvent was purified by column chromatography on silica gel (eluent:ethyl acetate/cyclohexane: 1:2).